Cas no 136534-64-0 (Benzenebutanamine, N-(2-phenylethyl)-)
136534-64-0 structure
Product Name:Benzenebutanamine, N-(2-phenylethyl)-
CAS No:136534-64-0
MF:C18H23N
MW:253.38192486763
CID:1240752
Update Time:2024-08-04
Benzenebutanamine, N-(2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenebutanamine, N-(2-phenylethyl)-
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- Inchi: 1S/C18H23N/c1-3-9-17(10-4-1)13-7-8-15-19-16-14-18-11-5-2-6-12-18/h1-6,9-12,19H,7-8,13-16H2
- InChI Key: HMGFNEMDDFFJES-UHFFFAOYSA-N
- SMILES: C1(CCCCNCCC2=CC=CC=C2)=CC=CC=C1
Computed Properties
- Exact Mass: 253.18319
Experimental Properties
- Density: 0.982±0.06 g/cm3(Predicted)
- Melting Point: 193 °C
- Boiling Point: 388.9±21.0 °C(Predicted)
- PSA: 12.03
- pka: 10.33±0.19(Predicted)
Benzenebutanamine, N-(2-phenylethyl)- Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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